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Compound of Interest

Compound Name: ER|A degrader 6
Cat. No.: B12391840
Get Quote
. J

ERa Degrader-6 (often identified in literature as Compound A2) is not a standard bench
chemical. It is a PROTAC (Proteolysis Targeting Chimera) designed to recruit the E3 ubiquitin
ligase to selectively degrade Estrogen Receptor Alpha (ER0).[1][2]

The Safety Paradox: While vendors may list research-grade PROTACSs as "Not Classified" due
to a lack of toxicological data, you must treat this compound as a High Potency Active
Pharmaceutical Ingredient (HPAPI). Its mechanism of action—potent endocrine disruption via
protein degradation—classifies it as a suspected reproductive toxin and teratogen.

This guide provides a self-validating workflow for the containment, deactivation, and disposal of
ERa Degrader-6, ensuring your lab meets the highest standards of safety and environmental
stewardship.

Hazard Profile & Mechanistic Risk

To handle this compound safely, one must understand why it is dangerous. Unlike simple
inhibitors, ERa Degrader-6 functions catalytically. A single molecule can destroy multiple ERa
proteins.[1]
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Property Specification Operational Implication

Endocrine Disruptor: Capable

) Bifunctional PROTAC (ER of systemic hormonal
Mechanism ) ) ) )
binder + E3 Ligase binder) interference at nanomolar
concentrations.
High risk of aerosolization
Physical State Solid / Powder during weighing. Respiratory

protection is mandatory.

Detection Advantage: Can be

Emission used to visually validate
Fluorescence ] ) )
- 582 nm cleaning efficacy using a
suitable excitation source.
Handle in a containment
Toxicity Class Unverified (Treat as OEB 4/5) device (Isolator or Class Il

BSC). No open bench work.

Operational Containment Protocols

Before disposal becomes necessary, containment is the primary defense.

o Primary Engineering Control: All weighing and solubilization must occur within a Chemical
Fume Hood or a Powder Containment Hood (HEPA filtered).

¢ Solvent Choice: When preparing stock solutions (usually DMSO), be aware that DMSO
penetrates skin rapidly, carrying the PROTAC into the bloodstream. Double-gloving (Nitrile)
IS non-negotiable.

Waste Disposal Procedures

Disposal is not a single step; it is a segregated workflow. Improper mixing of waste streams can
lead to regulatory violations (RCRA in the US) or chemical incompatibility.

A. Solid Waste (Trace Contaminated)

¢ ltems: Pipette tips, weighing boats, gloves, paper towels.
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e Protocol:
o Do not place in regular trash.

o Collect in a Yellow Chemotherapy/Pathological Waste Bag or a rigid container labeled
"Hazardous Solid Waste - Toxic."

o Disposal Method: High-temperature incineration. This ensures the destruction of the
PROTAC linker and warheads.

B. Liquid Waste (Mother Liquors & HPLC Waste)

¢ Items: Expired stock solutions, cell culture media containing drug.
e Protocol:
o Segregation: Determine the solvent base.
» Halogenated:[3] If dissolved in Dichloromethane (DCM) or Chloroform.

» Non-Halogenated: If dissolved in DMSO, Ethanol, or Methanol (most common for
PROTACS).

o Labeling: Tag clearly with "Contains ERa Degrader-6 (Proprietary PROTAC) - Suspected
Reproductive Toxin."

o Container: Use high-density polyethylene (HDPE) carboys with vented caps.

C. Empty Containers (The "Triple Rinse" Rule)

¢ Items: Original glass vials from the vendor.

e Protocol:
o Triple rinse the vial with a compatible solvent (e.g., Acetone or Ethanol).
o Pour the rinsate into the Liquid Hazardous Waste stream.

o Deface the label.
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o Dispose of the glass vial in the Glass/Sharps container (not general trash).

Visualizing the Disposal Workflow

The following diagram illustrates the decision logic for disposing of ERa Degrader-6 materials.

Waste Generation:
ER|A Degrader 6

Determine Waste Type

Solid Waste
(Tips, Gloves, Vials)

Liquid Waste
(Stocks, Media)

Trace Contamination? Solvent Base?

Gloves/Tips

Yellow Biohazard/Chem Bin Sharps Container
(Incineration) (Triple Rinsed Glass)

Halogenated Waste Non-Halogenated Waste
(DCM, Chloroform) (DMSO, EtOH, Media)
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Figure 1: Decision matrix for segregating PROTAC waste streams to ensure regulatory
compliance and safety.

Spill Response: A Self-Validating System

Accidents happen. Your response must be a reflex. Because ERa Degrader-6 is fluorescent,
you have a unique advantage in validating cleanup.

The "S.T.O.P." Protocol:
e S - Secure: Alert the area. Evacuate if the spill is >100mg powder outside a hood.
e T-Tag: Don appropriate PPE (Tyvek sleeves, double nitrile gloves, N95 or P100 respirator).
» O - Oxidize (Deactivation):
o PROTACSs are organic molecules. They can be chemically degraded.[4]

o Deactivation Solution: 10% Sodium Hypochlorite (Bleach) mixed with a surfactant (soap)

to penetrate the hydrophobic structure.

o Action: Cover the spill with absorbent pads, then gently pour the bleach solution over the

pads. Let sit for 15 minutes.
e P - Purify & Verify:
o Wipe up the slurry. Place in a sealed hazardous waste bag.

o Validation Step: If you have access to a fluorescence imaging station (e.g., IVIS or a
simple UV lamp near 582nm), scan the area. If it glows, you missed a spot. Repeat
cleaning with Ethanol.

Emergency Contacts & Data
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Parameter Value

Not universally assigned (Refer to Vendor

CAS Number

Catalog, e.g., MCE HY-133123)
Molecular Weight ~900 - 1100 Da (Typical for PROTACS)
Solubility DMSO (>50 mg/mL)

First Aid (Skin) Wash with soap/water for 15 min. Do not use
irst Ai in
ethanol (enhances absorption).

First Aid (Eyes) Rinse cautiously with water for 15 min. Remove
irst Ai es
d contact lenses.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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